Cas no 1443310-46-0 (2-(2,6-dimethyl-4-propoxyphenyl)ethanol)

• Product Name: 2-(2,6-dimethyl-4-propoxyphenyl)ethanol
• CAS No: 1443310-46-0
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• MDL: MFCD18426631
• CID: 5189986
• Update Time: 2026-03-05

2-(2,6-dimethyl-4-propoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethyl-4-propoxyphenyl)ethanol

• MDL： MFCD18426631
• Inchi： 1S/C13H20O2/c1-4-7-15-12-8-10(2)13(5-6-14)11(3)9-12/h8-9,14H,4-7H2,1-3H3
• InChI Key： XMNGJQJJNFYLPZ-UHFFFAOYSA-N
• SMILES： C(O)CC1=C(C)C=C(OCCC)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives

Additional information on 2-(2,6-dimethyl-4-propoxyphenyl)ethanol

Introduction to 2-(2,6-dimethyl-4-propoxyphenyl)ethanol (CAS No. 1443310-46-0)

2-(2,6-dimethyl-4-propoxyphenyl)ethanol, identified by its Chemical Abstracts Service (CAS) number 1443310-46-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique aromatic and aliphatic structural motifs, represents a promising scaffold for the development of novel therapeutic agents. Its molecular structure, featuring a phenolic moiety linked to an ethanol side chain, positions it as a versatile intermediate in the synthesis of more complex molecules.

The chemical formula of 2-(2,6-dimethyl-4-propoxyphenyl)ethanol can be expressed as C₁₁H₁₆O₂, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of two methyl groups at the 2- and 6-positions of the benzene ring enhances its steric hindrance and influences its electronic properties, making it an intriguing candidate for selective interactions with biological targets. The propoxy group at the 4-position introduces polarity and solubility characteristics that are beneficial for pharmaceutical applications.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds that exhibit dual functionality—capable of modulating multiple biological pathways simultaneously. 2-(2,6-dimethyl-4-propoxyphenyl)ethanol fits this criterion well, as its structural features allow for modifications that can yield derivatives with enhanced pharmacological properties. Researchers have been exploring its potential in the design of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions.

One of the most compelling aspects of 2-(2,6-dimethyl-4-propoxyphenyl)ethanol is its role as a building block in medicinal chemistry. Its phenolic group can undergo various chemical transformations, including esterification, etherification, and oxidation, enabling the synthesis of a wide array of derivatives. These derivatives can then be screened for biological activity to identify lead compounds for further development. The flexibility offered by this scaffold makes it particularly valuable in hit-to-lead optimization processes.

Recent studies have highlighted the pharmacokinetic advantages of compounds incorporating similar structural motifs. The combination of lipophilicity and metabolic stability provided by the dimethyl and propoxy substituents ensures that derivatives of 2-(2,6-dimethyl-4-propoxyphenyl)ethanol exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This is crucial for drug candidates that need to demonstrate robust bioavailability and prolonged half-life.

The synthesis of 2-(2,6-dimethyl-4-propoxyphenyl)ethanol typically involves multi-step organic reactions starting from commercially available precursors. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzene ring with high precision. These methods not only enhance yield but also minimize unwanted byproducts, ensuring a cleaner synthetic route.

In the context of drug discovery, computational modeling has played an increasingly important role in predicting the binding affinity and metabolic fate of candidate compounds. Molecular docking studies have been performed using 2-(2,6-dimethyl-4-propoxyphenyl)ethanol as a template to identify potential binding interactions with target proteins. These simulations have provided insights into how structural modifications can fine-tune pharmacological activity.

The compound’s potential in addressing neurological disorders has been particularly noteworthy. Preclinical research suggests that derivatives of 2-(2,6-dimethyl-4-propoxyphenyl)ethanol may interact with neurotransmitter receptors and ion channels involved in conditions such as Alzheimer’s disease and Parkinson’s disease. By modulating these pathways, such compounds could offer therapeutic benefits without significant side effects.

Furthermore, the anti-inflammatory properties of molecules containing phenolic groups have been well-documented. The presence of the hydroxyl group in 2-(2,6-dimethyl-4-propoxyphenyl)ethanol allows it to engage with inflammatory mediators and signaling cascades. This has led to investigations into its potential use in developing treatments for chronic inflammatory diseases like rheumatoid arthritis.

The agrochemical sector has also shown interest in this compound due to its structural similarity to certain bioactive natural products. By leveraging biotechnological approaches such as semi-synthetic biosynthesis or genetic engineering, researchers aim to produce analogs with enhanced efficacy against plant pathogens while maintaining environmental safety.

Regulatory considerations are an integral part of advancing any pharmaceutical candidate from discovery to market approval. While 1443310-46-0 itself may not be directly regulated as a drug substance under current guidelines set forth by agencies like the FDA or EMA at this stage; however; its derivatives would be subject to rigorous testing upon further development.

The future prospects for 2-(2;6;dimethyl;4-propoxyp henyl) ethanol hinge on continued innovation in synthetic chemistry and interdisciplinary collaboration between academia and industry partners who specialize both organic synthesis alongside computational biology fields respectively . As more data becomes available regarding both how best optimize functional groups present within this scaffold , new opportunities will emerge allowing us explore broader therapeutic applications yet unseen today .